Ochratoxin B methyl ester
Ochratoxin B methyl ester
Brand Name:
Vulcanchem
CAS No.:
18496-57-6
VCID:
VC0103280
InChI:
InChI=1S/C21H21NO6/c1-12-10-14-8-9-15(18(23)17(14)21(26)28-12)19(24)22-16(20(25)27-2)11-13-6-4-3-5-7-13/h3-9,12,16,23H,10-11H2,1-2H3,(H,22,24)/t12-,16+/m1/s1
SMILES:
CC1CC2=C(C(=C(C=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)OC)O)C(=O)O1
Molecular Formula:
C21H21NO6
Molecular Weight:
383.4
Ochratoxin B methyl ester
CAS No.: 18496-57-6
Main Products
VCID: VC0103280
Molecular Formula: C21H21NO6
Molecular Weight: 383.4
| CAS No. | 18496-57-6 |
|---|---|
| Product Name | Ochratoxin B methyl ester |
| Molecular Formula | C21H21NO6 |
| Molecular Weight | 383.4 |
| IUPAC Name | methyl (2S)-2-[[(3R)-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl]amino]-3-phenylpropanoate |
| Standard InChI | InChI=1S/C21H21NO6/c1-12-10-14-8-9-15(18(23)17(14)21(26)28-12)19(24)22-16(20(25)27-2)11-13-6-4-3-5-7-13/h3-9,12,16,23H,10-11H2,1-2H3,(H,22,24)/t12-,16+/m1/s1 |
| Standard InChIKey | AHCWMOFIRSZKKF-WBMJQRKESA-N |
| SMILES | CC1CC2=C(C(=C(C=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)OC)O)C(=O)O1 |
| Last Modified | Aug 20 2021 |
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